N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-phenoxyacetamide

• IUPAC Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C20H19N3O3/c1-2-25-20-12-11-18(22-23-20)15-7-6-8-16(13-15)21-19(24)14-26-17-9-4-3-5-10-17/h3-13H,2,14H2,1H3,(H,21,24)
• InChI Key: JSIUHTWFIVWMKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C20H19N3O3
• DSSTOX Substance ID: DTXSID301329002
• Molecular Weight: 349.4 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 899746-75-9

Description

Synthesis Analysis

The synthesis of similar compounds, such as N-cyanoacetamides, involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. The reaction conditions can vary, and the process can be carried out without solvent at room temperature.

Molecular Structure Analysis

While the specific molecular structure of “N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-phenoxyacetamide” is not available, similar compounds like N-(3-(6-ethoxypyridazin-3-yl)phenyl)benzamide have a molecular formula of C19H17N3O2.

Chemical Reactions Analysis

N-cyanoacetamides, which are similar to the compound , are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Environmental Impact and Analysis

A study highlights the application of antibodies developed for detecting phenoxyacetic acid herbicides, among other compounds, in environmental and food research. This indicates the relevance of chemical analysis in assessing environmental contaminants and ensuring safety (Fránek & Hruška, 2018) here.

Biodegradation and Toxicity

Research on alkylphenol ethoxylates (APEs) discusses the degradation products of these compounds and their environmental persistence, highlighting the importance of understanding chemical degradation pathways and their ecological impacts (Ying, Williams, & Kookana, 2002) here.

Antioxidant and Anticancer Properties

A review of cinnamic acid derivatives, which shares a functional group relevance with the query compound, discusses their anticancer potentials and underutilization in medicinal research, suggesting a potential area of application for N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-phenoxyacetamide in exploring anticancer properties (De, Baltas, & Bedos-Belval, 2011) here.

Pharmacological Insights

Studies on ketamine and its metabolites provide insights into the therapeutic mechanisms of complex chemical compounds, suggesting areas where the compound could be researched for potential analgesic, anti-inflammatory, or antidepressant properties (Zanos et al., 2018) here.